Cas no 548735-65-5 (4-Quinazolinamine, 2-(1H-imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)-)

4-Quinazolinamine, 2-(1H-imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)- structure
548735-65-5 structure
Product Name:4-Quinazolinamine, 2-(1H-imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)-
CAS No:548735-65-5
MF:C15H17N5O2
MW:299.327782392502
CID:353468
PubChem ID:9904376
Update Time:2025-04-19

4-Quinazolinamine, 2-(1H-imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 2-(1H-imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)-
    • 2-imidazol-1-yl-6-methoxy-N-(2-methoxyethyl)quinazolin-4-amine
    • 548735-65-5
    • DTXSID40432649
    • 2-(1H-Imidazol-1-yl)-6-methoxy-N-(2-methoxyethyl)quinazolin-4-amine
    • SCHEMBL688671
    • Inchi: 1S/C15H17N5O2/c1-21-8-6-17-14-12-9-11(22-2)3-4-13(12)18-15(19-14)20-7-5-16-10-20/h3-5,7,9-10H,6,8H2,1-2H3,(H,17,18,19)
    • InChI Key: LNSWDTFYXQGHQZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(=NC(N1C=NC=C1)=N2)NCCOC

Computed Properties

  • Exact Mass: 299.13841
  • Monoisotopic Mass: 299.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.1Ų

Experimental Properties

  • PSA: 74.09
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